molecular formula C13H9N5O3 B3848786 N-{[5-(4-nitrophenyl)-2-furyl]methylene}-4H-1,2,4-triazol-4-amine

N-{[5-(4-nitrophenyl)-2-furyl]methylene}-4H-1,2,4-triazol-4-amine

Cat. No. B3848786
M. Wt: 283.24 g/mol
InChI Key: WLPKAAWVDLMINJ-FRKPEAEDSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“N-{[5-(4-nitrophenyl)-2-furyl]methylene}-4H-1,2,4-triazol-4-amine” is a chemical compound with the linear formula C16H11N5O4 . It’s part of a collection of rare and unique chemicals provided by Sigma-Aldrich . This compound is related to a class of compounds known as 1,2,4-triazole derivatives .


Synthesis Analysis

The synthesis of 1,2,4-triazole derivatives, including compounds similar to “N-{[5-(4-nitrophenyl)-2-furyl]methylene}-4H-1,2,4-triazol-4-amine”, has been reported in the literature . The structures of these derivatives were confirmed by spectroscopic techniques like IR, 1H-NMR, Mass spectroscopy, and Elemental analysis .


Molecular Structure Analysis

The molecular structure of “N-{[5-(4-nitrophenyl)-2-furyl]methylene}-4H-1,2,4-triazol-4-amine” is characterized by its linear formula C16H11N5O4 . More detailed structural analysis would require specific spectroscopic data or crystallographic studies.

Future Directions

The future directions for research on “N-{[5-(4-nitrophenyl)-2-furyl]methylene}-4H-1,2,4-triazol-4-amine” and related compounds could involve further exploration of their potential anticancer activities . Additionally, the development of more effective and potent anticancer agents is one of the most clinical challenges in modern medicinal chemistry .

properties

IUPAC Name

(E)-1-[5-(4-nitrophenyl)furan-2-yl]-N-(1,2,4-triazol-4-yl)methanimine
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H9N5O3/c19-18(20)11-3-1-10(2-4-11)13-6-5-12(21-13)7-16-17-8-14-15-9-17/h1-9H/b16-7+
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

WLPKAAWVDLMINJ-FRKPEAEDSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=CC=C1C2=CC=C(O2)C=NN3C=NN=C3)[N+](=O)[O-]
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C1=CC(=CC=C1C2=CC=C(O2)/C=N/N3C=NN=C3)[N+](=O)[O-]
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H9N5O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

283.24 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-{(E)-[5-(4-nitrophenyl)furan-2-yl]methylidene}-4H-1,2,4-triazol-4-amine

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
N-{[5-(4-nitrophenyl)-2-furyl]methylene}-4H-1,2,4-triazol-4-amine
Reactant of Route 2
Reactant of Route 2
N-{[5-(4-nitrophenyl)-2-furyl]methylene}-4H-1,2,4-triazol-4-amine
Reactant of Route 3
Reactant of Route 3
N-{[5-(4-nitrophenyl)-2-furyl]methylene}-4H-1,2,4-triazol-4-amine
Reactant of Route 4
Reactant of Route 4
N-{[5-(4-nitrophenyl)-2-furyl]methylene}-4H-1,2,4-triazol-4-amine
Reactant of Route 5
Reactant of Route 5
N-{[5-(4-nitrophenyl)-2-furyl]methylene}-4H-1,2,4-triazol-4-amine
Reactant of Route 6
Reactant of Route 6
N-{[5-(4-nitrophenyl)-2-furyl]methylene}-4H-1,2,4-triazol-4-amine

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.